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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058 Get Quote

An In-depth Technical Guide on the Chemical Properties of 2-Methyl-1-heptanol

Introduction
2-Methyl-1-heptanol is a branched-chain primary alcohol with the chemical formula C8H18O.

[1][2] It is a colorless liquid with a mild alcohol odor. This document provides a comprehensive

overview of its chemical and physical properties, experimental protocols for its synthesis and

analysis, and visual representations of key experimental workflows. This guide is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
The fundamental properties of 2-Methyl-1-heptanol are summarized below. These properties

are crucial for understanding its behavior in various chemical and biological systems.
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Property Value Source

IUPAC Name 2-methylheptan-1-ol [1]

CAS Number 60435-70-3 [1][2][3]

Molecular Formula C8H18O [1][2][3]

Molecular Weight 130.23 g/mol [1][3][4]

SMILES CCCCCC(C)CO [1][3]

InChI
InChI=1S/C8H18O/c1-3-4-5-6-

8(2)7-9/h8-9H,3-7H2,1-2H3
[1][2][3]

InChIKey
QZESEQBMSFFHRY-

UHFFFAOYSA-N
[1][2][3]

Physical Properties
A compilation of the key physical properties of 2-Methyl-1-heptanol is presented in the table

below.
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Property Value Unit Source

Boiling Point 176 - 179.23 °C [5][6]

Melting Point -112 °C [6]

Flash Point 71.10 °C [5]

Density 0.799 g/cm³ [6]

Vapor Pressure 0.284 mmHg @ 25°C (est.) [5]

Water Solubility 1379 mg/L @ 25°C (est.) [5]

Refractive Index 1.422 [6]

logP (Octanol/Water

Partition Coefficient)
2.721 (est.) [5]

Molar Volume 163.1 mL/mol [6]

Molecular Refractive

Power
41.43 mL/mol [6]

Dielectric Constant 5.15 [6]

Dipole Moment 1.62 D [6]

Thermodynamic Properties
The thermodynamic properties provide insight into the energy of the molecule and its phase

transitions.

Property Value Unit Source

Liquid Phase Heat

Capacity (Cp,liquid)
313.0 - 327.8 J/mol·K [7]

Enthalpy of

Vaporization (ΔvapH°)
55 kJ/mol [3]
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Detailed methodologies for the synthesis and analysis of 2-Methyl-1-heptanol are provided

below. These protocols are adapted from established procedures for similar molecules.

Synthesis of 2-Methyl-1-heptanol via Grignard Reaction
This protocol describes a general method for synthesizing a primary alcohol like 2-Methyl-1-
heptanol using a Grignard reagent. This method is adapted from the synthesis of a similar

alcohol, 2-methyl-1-hexanol.[8]

Materials and Reagents:

1-Bromohexane

Magnesium turnings

Methylmagnesium bromide solution (or prepared in situ from methyl iodide and magnesium)

Anhydrous diethyl ether

Formaldehyde (or a suitable precursor like paraformaldehyde)

Dilute hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,

condenser, separatory funnel)

Heating mantle

Magnetic stirrer

Procedure:

Preparation of Hexylmagnesium Bromide (Grignard Reagent):
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In a flame-dried, three-necked round-bottom flask equipped with a condenser, a dropping

funnel, and a magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of 1-bromohexane in anhydrous diethyl ether from the dropping

funnel. The reaction should start spontaneously.

Once the reaction is initiated, add the remaining 1-bromohexane solution dropwise to

maintain a gentle reflux.

After the addition is complete, stir the mixture for an additional 30 minutes to ensure the

complete formation of the Grignard reagent.

Reaction with Formaldehyde:

Cool the Grignard reagent solution in an ice bath.

Slowly introduce gaseous formaldehyde (generated by heating paraformaldehyde) into the

reaction mixture, or add a solution of formaldehyde in anhydrous ether.

Control the addition rate to maintain a manageable reaction temperature.

Work-up and Purification:

After the reaction is complete, cautiously quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel.

Separate the ether layer and wash it successively with dilute HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.
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Purify the crude product by fractional distillation under reduced pressure to obtain 2-
Methyl-1-heptanol.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines a method for the analysis of 2-Methyl-1-heptanol using GC-MS. Due to

the polarity of the hydroxyl group, a derivatization step is often employed to improve

chromatographic performance.[9]

Materials and Reagents:

2-Methyl-1-heptanol sample

Volatile organic solvent (e.g., hexane, ethyl acetate, or dichloromethane)

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Autosampler vials with inserts

Procedure:

Sample Preparation (with Derivatization):

Accurately weigh a known amount of the sample containing 2-Methyl-1-heptanol.

Dissolve the sample in a volatile organic solvent to a final concentration in the range of 1-

100 µg/mL.

Transfer 100 µL of the sample solution to a 2 mL autosampler vial.

Add 50 µL of BSTFA with 1% TMCS as a catalyst.

Cap the vial tightly and heat at 70°C for 30 minutes.

Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Conditions:
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Gas Chromatograph: Agilent 7890B GC system or equivalent.[10]

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[11]

Injection Volume: 1 µL in splitless mode.[11]

Inlet Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 280°C at 10°C/min.

Hold at 280°C for 5 minutes.[9]

Mass Spectrometer:

Transfer Line Temperature: 290°C.[12]

Ion Source Temperature: 230°C.[12]

Quadrupole Temperature: 150°C.[12]

Electron Ionization Energy: 70 eV.[12]

Scan Range: m/z 50-600.[12]

Visualizations
The following diagrams illustrate the experimental workflows described above using the DOT

language.

Start:
1-Bromohexane, Mg, Ether

Grignard Reaction:
Formation of Hexylmagnesium Bromide

Reaction:
Addition of Formaldehyde

Quenching:
Saturated NH4Cl

Extraction & Washing:
Ether, HCl, NaHCO3, Brine

Drying:
Anhydrous MgSO4

Solvent Removal:
Rotary Evaporation

Purification:
Fractional Distillation

End Product:
2-Methyl-1-heptanol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-1-heptanol.
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Dissolution:
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Derivatization:
Add BSTFA, heat at 70°C

Injection:
1 µL into GC-MS

GC Separation:
Temperature-programmed column

MS Ionization:
Electron Ionization (70 eV)

MS Detection:
Mass analysis (m/z 50-600)

Data Analysis:
Identification and Quantification
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Caption: Workflow for GC-MS analysis of 2-Methyl-1-heptanol.

Safety and Handling
2-Methyl-1-heptanol is classified as a substance that causes serious eye irritation and is

harmful to aquatic life with long-lasting effects.[13] When handling this chemical, it is important

to wear appropriate personal protective equipment, including gloves, protective clothing, and

eye/face protection.[13][14] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[14]

First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[13]

In case of skin contact: Wash off with soap and plenty of water.[13]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[13]

If swallowed: Rinse mouth with water. Do not induce vomiting.[13][14]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this chemical.[13][14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1596058?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.guidechem.com/msds/60435-70-3.html
https://www.guidechem.com/msds/60435-70-3.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.guidechem.com/msds/60435-70-3.html
https://www.guidechem.com/msds/60435-70-3.html
https://www.guidechem.com/msds/60435-70-3.html
https://www.guidechem.com/msds/60435-70-3.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.guidechem.com/msds/60435-70-3.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w254800?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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